Meprobamate N-β-D-Glucuronide
Meprobamate N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
58569-76-9
VCID:
VC0132729
InChI:
InChI=1S/C15H26N2O10/c1-3-4-15(2,5-25-13(16)23)6-26-14(24)17-11-9(20)7(18)8(19)10(27-11)12(21)22/h7-11,18-20H,3-6H2,1-2H3,(H2,16,23)(H,17,24)(H,21,22)/t7-,8-,9+,10-,11+,15?/m0/s1
SMILES:
CCCC(C)(COC(=O)N)COC(=O)NC1C(C(C(C(O1)C(=O)O)O)O)O
Molecular Formula:
C15H26N2O10
Molecular Weight:
394.377
Meprobamate N-β-D-Glucuronide
CAS No.: 58569-76-9
Reference Standards
VCID: VC0132729
Molecular Formula: C15H26N2O10
Molecular Weight: 394.377
| CAS No. | 58569-76-9 |
|---|---|
| Product Name | Meprobamate N-β-D-Glucuronide |
| Molecular Formula | C15H26N2O10 |
| Molecular Weight | 394.377 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[2-(carbamoyloxymethyl)-2-methylpentoxy]carbonylamino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H26N2O10/c1-3-4-15(2,5-25-13(16)23)6-26-14(24)17-11-9(20)7(18)8(19)10(27-11)12(21)22/h7-11,18-20H,3-6H2,1-2H3,(H2,16,23)(H,17,24)(H,21,22)/t7-,8-,9+,10-,11+,15?/m0/s1 |
| Standard InChIKey | JJNJNGDGGZSOLF-DQYDNALCSA-N |
| SMILES | CCCC(C)(COC(=O)N)COC(=O)NC1C(C(C(C(O1)C(=O)O)O)O)O |
| Synonyms | 1-[[[[2-[[(Aminocarbonyl)oxy]methyl]-2-methylpentyl]oxy]carbonyl]amino]-1-deoxy-β-D-Glucopyranuronic Acid; 1-(Carboxyamino)-1-deoxyglucopyranuronic Acid N-[2-(Hydroxymethyl)-2-methylpentyl] Ester Carbamate; |
| Last Modified | Aug 20 2021 |
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